Cas no 1807259-64-8 (2-Chloro-4-fluoropyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-4-fluoropyridine-5-sulfonyl chloride
• CAS No: 1807259-64-8
• MF: C₅H₂Cl₂FNO₂S
• MW: 230.044281482697
• CID: 4902642
• Update Time: 2026-02-27

2-Chloro-4-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoropyridine-5-sulfonyl chloride
• 6-Chloro-4-fluoro-pyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2Cl2FNO2S/c6-5-1-3(8)4(2-9-5)12(7,10)11/h1-2H
• InChI Key： AGONQXZPMXBPLS-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=CC=1F)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-4-fluoropyridine-5-sulfonyl chloride

2-Chloro-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1807259-64-8)

2-Chloro-4-fluoropyridine-5-sulfonyl chloride, also known by its CAS registry number 1807259-64-8, is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at the 2, 4, and 5 positions. The presence of chlorine and fluorine atoms at the 2 and 4 positions, respectively, along with a sulfonyl chloride group at the 5 position, imparts unique electronic and structural properties to this molecule.

The sulfonyl chloride group (-SO₂Cl) is particularly reactive and serves as an excellent leaving group in various substitution reactions. This makes 2-Chloro-4-fluoropyridine-5-sulfonyl chloride a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for constructing bioactive compounds with tailored pharmacokinetic profiles.

One of the most notable applications of this compound is in the development of novel antibiotics. Researchers have exploited its reactivity to design molecules that can inhibit key enzymes involved in bacterial resistance mechanisms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-4-fluoropyridine-5-sulfonyl chloride exhibit potent activity against multidrug-resistant strains of Staphylococcus aureus. These findings underscore the importance of this compound in addressing the global challenge of antibiotic resistance.

In addition to its role in drug discovery, 2-Chloro-4-fluoropyridine-5-sulfonyl chloride has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo nucleophilic aromatic substitution reactions enables the creation of materials with enhanced thermal stability and mechanical properties. A recent breakthrough reported in the Chemistry of Materials journal showcased its use in developing high-performance polymeric films for electronic applications.

The synthesis of 2-Chloro-4-fluoropyridine-5-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include Friedel-Crafts sulfonation followed by selective chlorination or fluorination. Researchers have also explored alternative routes using microwave-assisted synthesis to optimize reaction efficiency and reduce environmental impact.

From an environmental standpoint, understanding the fate and behavior of 2-Chloro-4-fluoropyridine-5-sulfonyl chloride in various ecosystems is crucial for assessing its potential risks. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under UV light, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 2-Chloro-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1807259-64-8) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. Its unique reactivity, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in shaping future innovations across industries.